Cas no 729561-82-4 (ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate)

Ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a thienopyrimidine core, functionalized with a 3-chloropropyl substituent and an ethyl carboxylate group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of reactive sites, including the chloropropyl chain and ester group, allows for further derivatization, enabling the synthesis of more complex molecules. Its thienopyrimidine scaffold is of interest due to its potential biological activity, making this compound valuable for medicinal chemistry studies. The product is typically characterized by high purity and stability under standard storage conditions.
ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate structure
729561-82-4 structure
Product Name:ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate
CAS No:729561-82-4
MF:C13H15ClN2O3S
MW:314.787801027298
CID:3105724
PubChem ID:3788228
Update Time:2025-06-08

ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>2-(3-Chloro-propyl)-5-methyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-ca rboxylic acid ethyl ester
    • ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate
    • G21422
    • ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylate
    • AKOS030698318
    • Z56893122
    • 2-(3-Chloro-propyl)-5-methyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
    • 729561-82-4
    • ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
    • ethyl2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
    • EN300-05175
    • Inchi: 1S/C13H15ClN2O3S/c1-3-19-13(18)10-7(2)9-11(17)15-8(5-4-6-14)16-12(9)20-10/h3-6H2,1-2H3,(H,15,16,17)
    • InChI Key: DZHGZWJIYVZLKB-UHFFFAOYSA-N
    • SMILES: ClCCCC1=NC2=C(C(N1)=O)C(C)=C(C(=O)OCC)S2

Computed Properties

  • Exact Mass: 314.0491912Da
  • Monoisotopic Mass: 314.0491912Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 96Ų

ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate Pricemore >>

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Additional information on ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 729561-82-4)

Ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 729561-82-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring its derivatives for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The molecular structure of ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate combines a thieno[2,3-d]pyrimidine core with a 3-chloropropyl side chain and an ethyl carboxylate group, which enhances its reactivity and solubility. This configuration makes it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as kinases are critical targets for cancer therapy. The compound's CAS No. 729561-82-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce thienopyrimidine derivatives like this compound. Innovations such as microwave-assisted synthesis and catalytic reactions are gaining traction, aligning with the global push for reduced solvent use and energy efficiency. These advancements address common search queries like "sustainable synthesis of heterocyclic compounds" or "green approaches to pharmaceutical intermediates," making this compound a focal point for environmentally conscious chemists.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The thienopyrimidine scaffold has shown promise in crossing the blood-brain barrier, a key challenge in treating neurological disorders. Searches for "CNS-active thienopyrimidines" or "neuroprotective heterocycles" often lead to discussions about derivatives of CAS No. 729561-82-4. Its chloropropyl moiety may also facilitate interactions with GABA receptors, a target for anxiolytic and anticonvulsant drugs.

From an analytical perspective, ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate requires precise characterization techniques such as HPLC, NMR, and mass spectrometry. These methods are critical for quality control in industrial applications, ensuring batch consistency and purity. Laboratories frequently search for "analytical protocols for thienopyrimidine derivatives" or "CAS No. 729561-82-4 characterization," underscoring the need for standardized procedures.

In summary, ethyl 2-(3-chloropropyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 729561-82-4) is a versatile compound with broad implications in drug discovery, sustainable chemistry, and CNS research. Its structural complexity and functional groups make it a valuable building block for future innovations, resonating with trending scientific inquiries and industrial demands.

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